Cas no 216753-59-2 (8-Azabicyclo[3.2.1]octane-3-carbonitrile,1-methyl-, (1R,3S,5S)-rel-)

8-Azabicyclo[3.2.1]octane-3-carbonitrile,1-methyl-, (1R,3S,5S)-rel- structure
216753-59-2 structure
Product Name:8-Azabicyclo[3.2.1]octane-3-carbonitrile,1-methyl-, (1R,3S,5S)-rel-
CAS No:216753-59-2
MF:C9H14N2
MW:150.220861911774
CID:243338
PubChem ID:121226797
Update Time:2025-04-19

8-Azabicyclo[3.2.1]octane-3-carbonitrile,1-methyl-, (1R,3S,5S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octane-3-carbonitrile,1-methyl-, (1R,3S,5S)-rel-
    • 8-Azabicyclo[3.2.1]octane-3-carbonitrile,1-methyl-,(1R,3S,5S)-rel-(9CI)
    • rel-(1R,3S,5S)-1-Methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile
    • 216753-59-2
    • DTXSID501172528
    • Inchi: 1S/C9H14N2/c1-9-3-2-8(11-9)4-7(5-9)6-10/h7-8,11H,2-5H2,1H3/t7-,8-,9+/m0/s1
    • InChI Key: OEFJKELXKGGUPS-XHNCKOQMSA-N
    • SMILES: N1[C@@H]2C[C@H](C#N)C[C@@]1(C)CC2

Computed Properties

  • Exact Mass: 150.116
  • Monoisotopic Mass: 150.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8A^2
  • XLogP3: 0.8
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